4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine

• IUPAC Name: N-[4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl]-1-(4-ethylphenyl)methanimine
• InChI: InChI=1S/C22H29N3/c1-4-20-6-8-21(9-7-20)16-23-25-13-11-24(12-14-25)17-22-10-5-18(2)15-19(22)3/h5-10,15-16H,4,11-14,17H2,1-3H3
• InChI Key: SVADOTKRZCVIMD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=NN2CCN(CC2)CC3=C(C=C(C=C3)C)C
• Molecular Formula: C22H29N3
• Molecular Weight: 335.5 g/mol

Description

4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine, also known as DEEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DEEP is a piperazine derivative that has been synthesized through a multi-step process involving the reaction of different reagents.

Mechanism of Action

The mechanism of action of 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine is not fully understood. However, studies have suggested that 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine may exert its antitumor activity by inducing apoptosis and inhibiting the proliferation of cancer cells. 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been shown to exhibit potent antitumor activity against various cancer cell lines. 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. In addition, 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been shown to exhibit low toxicity in normal cells, making it a promising candidate for further development as an anticancer agent.

Advantages and Limitations for Lab Experiments

4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has several advantages for lab experiments, including its ease of synthesis and low toxicity in normal cells. However, 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine also has some limitations, including its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for research on 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine. One potential direction is the development of new metal-based anticancer drugs that incorporate 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine as a ligand. Another potential direction is the synthesis of new metal-organic frameworks using 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine as a building block. In addition, further studies are needed to fully understand the mechanism of action of 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine and to optimize its antitumor activity. Finally, studies are also needed to investigate the potential applications of 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine in catalysis and other fields.

Synthesis Methods

4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine is synthesized through a multi-step process that involves the reaction of different reagents. The first step involves the reaction of 2,4-dimethylbenzylamine with ethyl 4-chlorobenzoate in the presence of sodium hydroxide to form 4-(2,4-dimethylbenzyl)-1,3-oxazolidin-2-one. The second step involves the reaction of the oxazolidinone with N-(4-ethylbenzylidene)-4-methylbenzenesulfonamide in the presence of potassium carbonate to form 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine.

Scientific Research Applications

4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been shown to exhibit potent antitumor activity against various cancer cell lines. 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has also been studied for its potential use as a ligand in the design of new metal-based anticancer drugs. In materials science, 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been used as a building block in the synthesis of new metal-organic frameworks with potential applications in gas storage and separation. In catalysis, 4-(2,4-dimethylbenzyl)-N-(4-ethylbenzylidene)-1-piperazinamine has been used as a ligand in the design of new catalysts for various organic transformations.